2,6-Difluoro-4-methoxybenzoic acid
Cat. No. B058632
M. Wt: 188.13 g/mol
InChI Key: LGHVYSAINQRZJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[CH2:19]1[O:20][CH2:21][CH2:22][CH2:23]1.[CH2:1]([Li:2])[CH2:3][CH2:4][CH3:5].[F:6][c:7]1[cH:8][c:9]([O:14][CH3:15])[cH:10][c:11]([F:13])[cH:12]1.[O:16]=[C:17]=[O:18]>>[F:6][c:7]1[cH:8][c:9]([O:14][CH3:15])[cH:10][c:11]([F:13])[c:12]1[C:17](=[O:16])[OH:18]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Li]CCCC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COc1cc(F)cc(F)c1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C=O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COc1cc(F)c(C(=O)O)c(F)c1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
